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Compound of Interest

Compound Name: Octan-2-one-d5

Cat. No.: B12365059

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Octan-2-
one-d5, a deuterated stable isotope-labeled compound. It is intended to serve as a valuable
resource for researchers, scientists, and professionals in drug development who require this
compound for their work, particularly in quantitative analysis using mass spectrometry. This
document outlines key suppliers, their product specifications, and a detailed, generalized
experimental protocol for its application as an internal standard in Gas Chromatography-Mass
Spectrometry (GC-MS).

Commercial Suppliers and Product Specifications

Octan-2-one-d5 is a specialized chemical and its availability is primarily limited to companies
that focus on stable isotope-labeled compounds. Our research has identified two key
commercial suppliers: C/D/N Isotopes and MedChemExpress. The quantitative data for their
offerings are summarized in the table below for easy comparison.
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Available Isotopic ] . L
. Catalog . . Chemical Price Availabilit
Supplier Quantitie = Enrichme .
Number Purity (USD) y
S nt
$265
C/DIN 0.259,0.5 98 atom %
D-8349 98%1] $447 In Stock[1]
Isotopes g1g D[1]
$747 (19)
MedChem HY- Request Not Not Request Request
Express W010409S  Quote specified specified Quote Quote

Note: Pricing and availability from MedChemExpress for Octan-2-one-d5 require a direct quote

from the supplier. The information for C/D/N Isotopes is based on their publicly available data.

Prices are subject to change and may not include shipping and handling fees.

Experimental Protocol: Use of Octan-2-one-d5 as an
Internal Standard in GC-MS Analysis

Deuterated compounds like Octan-2-one-d5 are ideal internal standards for GC-MS based

quantification of their non-deuterated counterparts. The following is a detailed, generalized

protocol for the use of Octan-2-one-d5 as an internal standard for the quantification of Octan-

2-one in a given sample matrix. This protocol is based on established methodologies for using

stable isotope-labeled internal standards in GC-MS analysis.[2][3]

Materials

e Octan-2-one-d5 (Internal Standard)

Octan-2-one (Analyte Standard)

Sample matrix (e.g., biological fluid, environmental extract)

GC-MS system with a suitable capillary column (e.g., DB-5ms, HP-5ms)

High-purity solvent (e.g., methanol, hexane, suitable for both analyte and standard)
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Preparation of Standard Solutions

Primary Stock Solution of Octan-2-one-d5 (Internal Standard): Accurately weigh a known
amount of Octan-2-one-d5 and dissolve it in a precise volume of high-purity solvent to
create a stock solution of a known concentration (e.g., 1 mg/mL).

Primary Stock Solution of Octan-2-one (Analyte): Similarly, prepare a primary stock solution
of the non-deuterated Octan-2-one.

Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the primary analyte stock solution. Each of these working standards should be
spiked with a constant, known concentration of the Octan-2-one-d5 internal standard from
its primary stock solution. This creates a calibration curve with a fixed amount of internal
standard in each point.

Sample Preparation

Accurately measure a known volume or weight of the sample to be analyzed.

Spike the sample with the same constant, known amount of the Octan-2-one-d5 internal
standard as used in the calibration standards.

Perform any necessary extraction or clean-up procedures to isolate the analyte of interest
from the sample matrix. This may include liquid-liquid extraction, solid-phase extraction, or
other appropriate methods.

The final extracted sample should be in a solvent compatible with the GC-MS system.

GC-MS Analysis

Instrument Setup:

o Injection Port: Set to a temperature suitable for the volatilization of Octan-2-one without
degradation (e.g., 250°C).

o Carrier Gas: Use an inert gas like Helium at a constant flow rate.
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o Oven Temperature Program: Develop a temperature program that provides good
chromatographic separation of Octan-2-one from other components in the sample matrix.
A typical program might start at a low temperature, ramp up to a higher temperature, and
hold for a period.

o Mass Spectrometer: Operate in electron ionization (El) mode. Set the MS to acquire data
in either full scan mode to identify characteristic ions or in selected ion monitoring (SIM)
mode for higher sensitivity and specificity.

o Data Acquisition:

o Inject a fixed volume of each calibration standard and the prepared sample into the GC-
MS system.

o For SIM mode, monitor at least two characteristic ions for both Octan-2-one and Octan-2-
one-d5. For the deuterated standard, the molecular ion will be shifted by +5 m/z units

compared to the non-deuterated analyte.

Data Analysis and Quantification

o Peak Integration: Integrate the peak areas of the selected ions for both the analyte (Octan-2-
one) and the internal standard (Octan-2-one-d5) in each chromatogram.

» Calibration Curve Construction: For each calibration standard, calculate the ratio of the
analyte peak area to the internal standard peak area. Plot this ratio against the known
concentration of the analyte in each standard to generate a calibration curve.

o Quantification of the Analyte in the Sample: Calculate the peak area ratio of the analyte to
the internal standard in the sample chromatogram. Use the equation of the calibration curve
to determine the concentration of Octan-2-one in the sample.

Visualizations
Procurement Workflow for Deuterated Standards

The following diagram illustrates a typical workflow for procuring a specialized deuterated
standard like Octan-2-one-d5.
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Caption: A typical workflow for procuring a deuterated standard.

Factors Influencing Supplier Selection

The choice of a supplier for a critical research chemical is dependent on several factors. The
following diagram illustrates the logical relationships between these factors.
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Caption: Key factors influencing the selection of a chemical supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12365059#commercial-suppliers-and-availability-of-
octan-2-one-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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